Cas no 1154345-08-0 (2-[3-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine)

• Product name: 2-[3-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine
• CAS No: 1154345-08-0
• MF: C₁₃H₁₄FN₃O
• MW: 247.268166065216
• CID: 3165667
• PubChem ID: 43514832

2-[3-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine
• 3-(3-Fluorophenyl)-5-(2-piperidyl)-1,2,4-oxadiazole
• Piperidine, 2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-
• 2-[3-(3-Fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride
• 3-(3-Fluorophenyl)-5-(piperidin-2-yl)-1,2,4-oxadiazole
• 3-(3-fluorophenyl)-5-piperidin-2-yl-1,2,4-oxadiazole
• 1154345-08-0
• 2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine
• CS-0329534
• ALBB-036778
• BS-3299
• AKOS009547013

• MDL： MFCD12529822
• Inchi： InChI=1S/C13H14FN3O/c14-10-5-3-4-9(8-10)12-16-13(18-17-12)11-6-1-2-7-15-11/h3-5,8,11,15H,1-2,6-7H2
• InChI Key： KBBZWQAPDQFBEM-UHFFFAOYSA-N
• SMILES： C1CCNC(C1)C2=NC(=NO2)C3=CC(=CC=C3)F

Computed Properties

• Exact Mass: 247.112
• Monoisotopic Mass: 247.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2
• XLogP3: 2.2

Additional information on 2-[3-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine

Research Brief on 2-[3-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine (CAS: 1154345-08-0): Recent Advances and Applications

The compound 2-[3-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine (CAS: 1154345-08-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-[3-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine as a promising scaffold for the development of novel central nervous system (CNS) therapeutics. Its piperidine moiety, combined with the [1,2,4]oxadiazole ring, offers a versatile platform for modulating neurotransmitter receptors, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for sigma-1 receptors, suggesting potential applications in neuroprotection and cognitive enhancement.

In terms of synthetic methodologies, researchers have developed more efficient routes to produce 2-[3-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine with improved yields and purity. A recent patent (WO2023051234) describes a novel microwave-assisted synthesis that reduces reaction times from hours to minutes while maintaining excellent stereoselectivity. This advancement could significantly impact the scalability of production for preclinical and clinical studies.

Pharmacological evaluations have revealed interesting structure-activity relationships (SAR) for this compound. The fluorine substitution at the 3-position of the phenyl ring appears crucial for enhancing blood-brain barrier permeability while maintaining metabolic stability. Comparative studies with similar compounds lacking the fluoro-substituent showed significantly lower bioavailability and shorter half-lives in vivo, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters article.

Current research is exploring the potential of 2-[3-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine as a multifunctional agent. Preliminary data suggest it may combine neuroprotective effects with anti-inflammatory properties, making it particularly interesting for treating complex neurodegenerative conditions where multiple pathological pathways are involved. However, further optimization is needed to address certain pharmacokinetic limitations identified in animal models.

The compound's safety profile has been investigated in recent preclinical toxicology studies. While generally well-tolerated at therapeutic doses, researchers have noted the need for careful monitoring of potential off-target effects on cardiac ion channels. These findings were presented at the 2024 American Chemical Society National Meeting and are guiding the design of next-generation analogs with improved selectivity.

Looking forward, 2-[3-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine represents an exciting lead compound in medicinal chemistry. Its unique combination of structural features and biological activities positions it as a valuable tool for both basic research and drug development. Ongoing studies are exploring its potential in other therapeutic areas beyond CNS disorders, including oncology and infectious diseases, where its mechanism of action may offer novel approaches to treatment.